Vavain
Overview
Description
Vavain is a natural product found in Berchemia pakistanica, Leiothrix curvifolia, and Ceiba pentandra with data available.
Scientific Research Applications
Isoflavones from Ceiba pentandra and Cyclooxygenase-Catalyzed Prostaglandin Biosynthesis
Vavain, an isoflavone, was isolated from the bark of Ceiba pentandra and studied for its effect on cyclooxygenase-catalyzed prostaglandin biosynthesis. This research indicated that vavain exhibited significant inhibitory effects on cyclooxygenase-1-catalyzed prostaglandin biosynthesis, although it was inactive against cyclooxygenase-2. These findings suggest potential applications of vavain in the modulation of inflammatory responses and pain management (Noreen, El‐Seedi, Perera, & Bohlin, 1998).
Isoflavone Glycosides and Vavain in Ceiba pentandra
In another study, vavain and its glucoside were isolated alongside other isoflavones from Ceiba pentandra. The isolation and structural elucidation of these compounds contribute to the understanding of the phytochemistry of Ceiba pentandra, opening avenues for further pharmacological and therapeutic research involving vavain and related compounds (Ueda, Kaneda, Kawanishi, Alves, & Moriyasu, 2002).
Non-Peptide Arginine-Vasopressin Antagonists and Therapeutic Applications
Though not directly related to vavain, research on arginine-vasopressin and its receptor antagonists, referred to as vaptans, highlight significant developments in the treatment of conditions such as Raynaud's disease and dysmenorrhoea. This research provides insight into the potential of receptor antagonists in treating various disorders, which could inform future research directions involving compounds like vavain (Decaux, Soupart, & Vassart, 2008).
Therapeutic Effectiveness of Viscum album L. Extracts in Cancer Treatment
Another study, although not directly related to vavain, discusses the use of Viscum album L. extracts in the treatment of breast and gynecological cancers. This systematic review of clinical and preclinical research may provide a framework for exploring the potential of compounds like vavain in cancer treatment (Kienle, Glockmann, Schink, & Kiene, 2009).
properties
Product Name |
Vavain |
|---|---|
Molecular Formula |
C18H16O7 |
Molecular Weight |
344.3 g/mol |
IUPAC Name |
5-hydroxy-3-(3-hydroxy-4,5-dimethoxyphenyl)-7-methoxychromen-4-one |
InChI |
InChI=1S/C18H16O7/c1-22-10-6-12(19)16-14(7-10)25-8-11(17(16)21)9-4-13(20)18(24-3)15(5-9)23-2/h4-8,19-20H,1-3H3 |
InChI Key |
KIIFCUFZMOWDHR-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=C2C(=C1)OC=C(C2=O)C3=CC(=C(C(=C3)OC)OC)O)O |
synonyms |
5,3'-dihydroxy-7,4',5'-trimethoxyisoflavone vavain |
Origin of Product |
United States |
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